Cas no 946227-24-3 (N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)adamantane-1-carboxamide)

• Product Name: N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)adamantane-1-carboxamide
• CAS No: 946227-24-3
• MF: C₂₄H₃₅N₃O₃S
• MW: 445.618005037308
• CID: 6432791
• PubChem ID: 25285483
• Update Time: 2025-06-13

N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)adamantane-1-carboxamide
• N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)adamantane-1-carboxamide
• AKOS024498846
• 946227-24-3
• SR-01000921062
• (1R,3s)-N-(2-((4-(m-tolyl)piperazin-1-yl)sulfonyl)ethyl)adamantane-1-carboxamide
• SR-01000921062-1
• F5110-0310
• VU0636091-1

• Inchi： 1S/C24H35N3O3S/c1-18-3-2-4-22(11-18)26-6-8-27(9-7-26)31(29,30)10-5-25-23(28)24-15-19-12-20(16-24)14-21(13-19)17-24/h2-4,11,19-21H,5-10,12-17H2,1H3,(H,25,28)
• InChI Key： ALARGFLWHPCMEF-UHFFFAOYSA-N
• SMILES： S(CCNC(C12CC3CC(CC(C3)C1)C2)=O)(N1CCN(C2C=CC=C(C)C=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 445.23991316g/mol
• Monoisotopic Mass: 445.23991316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.1Ų

Additional information on N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)adamantane-1-carboxamide

Introduction to N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)adamantane-1-carboxamide (CAS No. 946227-24-3)

N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)adamantane-1-carboxamide, a compound with the CAS number 946227-24-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense research interest. The unique structural features of this molecule, particularly the combination of an adamantane core and a piperazine sulfonamide moiety, contribute to its distinctive pharmacological properties.

The molecular structure of N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)adamantane-1-carboxamide is characterized by a rigid adamantane group, which enhances its metabolic stability and bioavailability. This structural motif is well-known for its ability to improve the pharmacokinetic profile of drugs, making it an attractive scaffold for medicinal chemists. Additionally, the presence of a piperazine sulfonamide moiety suggests potential interactions with various biological targets, including enzymes and receptors involved in neurotransmitter systems.

Recent studies have highlighted the importance of sulfonamide derivatives in drug development. Sulfonamides are known for their broad spectrum of biological activity and have been successfully incorporated into numerous therapeutic agents. The sulfonamide group in N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)adamantane-1-carboxamide is expected to play a crucial role in modulating the compound's interactions with biological targets. This has led to investigations into its potential applications in treating neurological disorders, where modulation of neurotransmitter systems is key.

The adamantane core of this compound provides additional advantages, including increased solubility and reduced lipophilicity compared to traditional hydrocarbon scaffolds. These properties are particularly valuable in drug design, as they can enhance the compound's ability to cross the blood-brain barrier, a critical factor for many central nervous system (CNS) therapies. The combination of these structural elements makes N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)adamantane-1-carboxamide a promising candidate for further exploration.

In the context of current research, there is growing interest in developing novel treatments for neurological and psychiatric disorders. Compounds that target neurotransmitter systems, such as serotonin and dopamine pathways, are under extensive investigation. The piperazine moiety in N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)adamantane-1-carboxamide suggests potential interactions with these systems, which could lead to the development of new therapeutic strategies.

One area of particular interest is the investigation of adhesion molecules and their role in various diseases. Recent studies have shown that adhesion molecules are involved in processes such as inflammation and cell signaling, making them attractive targets for therapeutic intervention. The adamantane core and sulfonamide group in this compound may facilitate interactions with adhesion molecules, potentially leading to novel treatments for conditions like neuroinflammation and autoimmune diseases.

The synthesis and characterization of N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)adamantane-1-carboxamide have been subjects of detailed chemical investigation. Advanced synthetic techniques have been employed to ensure high purity and yield, which are essential for subsequent biological evaluation. The compound has been subjected to various spectroscopic analyses, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography, to confirm its structural integrity.

The pharmacological profile of N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)adamantane-1-carboxamide is currently being evaluated through in vitro and in vivo studies. Initial results suggest that the compound exhibits moderate affinity for certain neurotransmitter receptors, indicating potential therapeutic activity. Further studies are underway to determine its selectivity profile and potential side effects. These investigations are crucial for understanding the compound's mechanism of action and its suitability for clinical development.

The development of new drug candidates often involves iterative optimization processes to enhance efficacy and minimize toxicity. N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)adamantane-1-carboxamide serves as a valuable starting point for such optimization efforts. By modifying specific structural features, researchers aim to improve the compound's pharmacological properties while maintaining its desirable characteristics. This approach is expected to yield derivatives with enhanced therapeutic potential.

Future directions in the study of N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)adamantane-1-carboxamide include exploring its interactions with other biological targets and evaluating its potential in preclinical models. Additionally, computational modeling techniques are being employed to predict how modifications to the molecule might affect its biological activity. These efforts are part of a broader trend toward integrating computational methods into drug discovery pipelines.

The significance of this compound extends beyond its immediate pharmacological applications. It represents an example of how structural innovation can lead to novel therapeutics with unique properties. The combination of an adamantane core and a piperazine sulfonamide moiety highlights the importance of diverse molecular architectures in drug design. As research continues, it is expected that more compounds like N-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)adamantane-1-carboxamide will emerge as candidates for treating various diseases.